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Compound of Interest

Compound Name: Pyrazine, 1,4-dioxide

CAS No.: 2423-84-9

Cat. No.: B1204096 Get Quote

Executive Safety Directive
CRITICAL WARNING: Pyrazine 1,4-dioxide (CAS: 2423-66-7) is not a standard organic waste.

While frequently used as a co-crystal former or metabolic intermediate, this compound is

classified as an energetic material.[1] Research indicates that Pyrazine 1,4-dioxide possesses

a computed energetic potential approaching that of 2,4,6-trinitrotoluene (TNT) and has

demonstrated explosivity in standard impact tests [1].

Do not dispose of this material in general organic solvent waste or dry solid trash.

This guide outlines the mandatory segregation, stabilization (phlegmatization), and disposal

workflow to mitigate the risk of shock-induced detonation or exothermic decomposition.

Hazard Profile & Technical Justification
The high-energy density of Pyrazine 1,4-dioxide stems from its dual N-oxide functionalities. The

N–O bond is thermodynamically unstable relative to the formation of N₂ and O₂, leading to

substantial energy release upon decomposition.

Table 1: Physicochemical Hazard Data
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Property Specification Operational Implication

CAS Number 2423-66-7
Unique identifier for waste

tagging.

Physical State Crystalline Solid
Subject to triboelectric

charging; dust explosion risk.

Energetic Class High-Nitrogen Energetic
Shock Sensitive. Can detonate

upon impact or friction [1].

Solubility Soluble in Water, Ethanol

Phlegmatization (wetting) is

the primary stabilization

method.

Incompatibilities
Strong Reducing Agents,

Acids, Metal Salts

Contact with reducers can

trigger immediate exothermic

runaway.

GHS Classification
Flammable Solid (Cat 1/2),

Skin/Eye Irritant

Requires Class 4.1 compliant

storage/transport [2].[2]

Pre-Disposal Risk Assessment Logic
Before handling the waste, you must categorize the state of the material.[3] Use the following

logic flow to determine the correct stabilization path.
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Waste State Assessment

Is material in solution? Is material a dry solid?

Concentration > 5%? Quantity > 500mg?

Dilute to <5% with Water/EtOH

Yes

Segregated Liquid Waste
(Tag: Oxidizing/Energetic)

No
MANDATORY: Wet with

Water/Ethanol (min 20% wt)

Yes (High Risk)

Solid Waste (Wetted)
Do NOT use Glass

No (Trace)

Click to download full resolution via product page

Figure 1: Decision matrix for stabilizing Pyrazine 1,4-dioxide prior to disposal. Note the

mandatory wetting step for solids.

Detailed Disposal Procedures
Protocol A: Solid Waste (Crystals/Powder)
Applicability: Pure substance, recrystallization mother liquor residue, or old inventory.

PPE Requirements:

Standard nitrile gloves (double-gloved recommended).
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Safety goggles (impact resistant).

Flame-resistant (Nomex) lab coat.

Blast Shield: Mandatory if handling >1g of dry material.

Phlegmatization (Desensitization):

Never scrape dry crystals with a metal spatula. Friction can initiate detonation. Use a

conductive plastic or wood spatula.

Add a compatible solvent (Water or Ethanol) directly to the solid before transfer.

Target: Create a slurry/paste with at least 20% solvent by weight. This acts as a heat sink

and lubricant, significantly reducing shock sensitivity [3].

Packaging:

Container: Use High-Density Polyethylene (HDPE) wide-mouth jars.

Prohibited: Do NOT use glass jars with screw-top lids (friction on threads + shrapnel

hazard).

Headspace: Leave 25% headspace to accommodate potential off-gassing.

Labeling:

Apply a hazardous waste tag immediately.

Constituents: "Pyrazine 1,4-dioxide (Wetted with Ethanol/Water)".

Hazard Checkboxes: Flammable Solid, Irritant.[2][4][5][6][7]

Special Note: Write "POTENTIAL ENERGETIC / SHOCK SENSITIVE" in the comments

section.

Protocol B: Liquid Waste (Reaction Mixtures)
Applicability: Dilute reaction byproducts.
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Segregation:

Do not mix with reducing agents (e.g., sodium borohydride, hydrazine) or heavy metal

wastes. The presence of metals can catalyze decomposition.[8]

Segregate into a "High Nitrogen / Oxidizer" organic waste stream.

Quenching:

Ensure no active reducing agents remain in the solution before bottling.

Dilute with water if the solvent system allows; water is the best thermal stabilizer for this

class of compounds.

The Chain of Custody Workflow
To ensure safety extends beyond your bench, follow this specific handoff procedure.

1. Waste Generation
(Phlegmatize immediately)

2. Tagging
(List CAS 2423-66-7)

3. Satellite Storage
(Away from traffic/heat)

4. EHS Notification
(Flag as Energetic)

5. Specialist Pickup
(Direct Incineration)

Click to download full resolution via product page

Figure 2: Chain of custody workflow. Step 4 (Notification) is critical to prevent waste handlers

from compacting the waste.

Emergency Contingencies
Spill (Solid):

Do not sweep dry material (friction risk).

Gently cover the spill with wet paper towels (water/ethanol) to wet the solid.

Scoop the wet slurry using a plastic dustpan/card.

Spill (Liquid):
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Absorb with inert material (vermiculite or sand).

Do not use paper or sawdust if the solution is concentrated (fire risk upon drying).

Exposure:

Skin: Wash with soap and water for 15 minutes.[9] N-oxides are potential mutagens; seek

medical evaluation.

References
Berdnikov, F. et al. (2024). "Pyrazine 1,4-Dioxide is a Prolific Cocrystal Former and Energetic

Material Itself." Crystal Growth & Design.

Thermo Fisher Scientific. (2021).[10] "Safety Data Sheet: Pyrazine." (Note: Used for general

P-code reference; specific energetic data derived from [1]).

National Research Council.[11] (2011).[4] Prudent Practices in the Laboratory: Handling and

Management of Chemical Hazards. National Academies Press.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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